Cas no 1448076-29-6 (methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448076-29-6
• MF: C₁₈H₁₈F₂N₂O₄S
• MW: 396.408330440521
• CID: 6201669
• PubChem ID: 71779341
• Update Time: 2025-05-20

methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• AKOS024647538
• methyl 7-[(2,5-difluorophenyl)methanesulfonamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(2,5-difluorophenyl)methylsulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 1448076-29-6
• F2417-0796
• methyl 7-((2,5-difluorophenyl)methylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C18H18F2N2O4S/c1-26-18(23)22-7-6-12-2-4-16(9-13(12)10-22)21-27(24,25)11-14-8-15(19)3-5-17(14)20/h2-5,8-9,21H,6-7,10-11H2,1H3
• InChI Key： OHCCLBJISFKSOI-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)(=O)=O

Computed Properties

• Exact Mass: 396.09553456g/mol
• Monoisotopic Mass: 396.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Additional information on methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448076-29-6)

Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

This compound, identified by its CAS number 1448076-29-6, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a tetrahydroisoquinoline core is particularly noteworthy, as this scaffold is well-documented for its role in the development of bioactive molecules.

The compound's name highlights several key structural features that contribute to its potential pharmacological properties. The 2,5-difluorophenyl moiety introduces fluorine atoms into the aromatic ring, which can enhance metabolic stability and binding affinity to biological targets. Additionally, the methanesulfonamido group adds a polar and charged region to the molecule, which may improve solubility and interaction with biological systems.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in modulating neurological and cardiovascular pathways. Research has shown that these compounds can interact with various neurotransmitter receptors and ion channels, making them valuable candidates for treating conditions such as depression, Parkinson's disease, and hypertension. The specific modification of Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate aims to optimize these interactions for enhanced therapeutic outcomes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in drug discovery programs. The combination of the tetrahydroisoquinoline scaffold with the 2,5-difluorophenyl and methanesulfonamido groups creates a versatile structure that can be further modified to fine-tune its pharmacological profile. This flexibility is crucial for developing novel therapeutics that can address unmet medical needs.

The synthesis of Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and selective functional group transformations. The successful synthesis underscores the compound's synthetic accessibility and readiness for further exploration.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated interactions with enzymes and receptors relevant to neurological disorders. The fluorinated aromatic ring appears to enhance binding affinity to certain targets, while the charged methanesulfonamido group contributes to favorable pharmacokinetic properties. These findings suggest that Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could be a valuable tool in developing new treatments for diseases affecting the central nervous system.

The compound's potential extends beyond neurological applications. Preliminary data indicate that it may also exhibit cardiovascular benefits by modulating ion channel activity in cardiac cells. This dual therapeutic profile makes it an attractive candidate for multifaceted drug development strategies. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic index.

In conclusion, Methyl 7-(2,5-difluorophenyl)methanesulfonamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448076-29-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical activity position it as a valuable asset in drug discovery efforts aimed at treating neurological and cardiovascular disorders. Continued investigation into this compound holds great promise for the development of novel therapeutics that can improve patient outcomes.